(Z)-2-(4-(thiophen-2-yl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol
Overview
Description
(Z)-2-(4-(thiophen-2-yl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol, also known as TOT, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of (Z)-2-(4-(thiophen-2-yl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol is not fully understood, but it is believed to involve the formation of metal complexes with various metal ions. These metal complexes can then interact with biological molecules, leading to the observed biological activities of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been investigated in various studies. In vitro studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to have antibacterial and antifungal activity against various bacterial and fungal strains. In vivo studies have demonstrated that this compound exhibits antitumor activity in mouse models of breast cancer and lung cancer.
Advantages and Limitations for Lab Experiments
One advantage of using (Z)-2-(4-(thiophen-2-yl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol in lab experiments is its ability to form metal complexes, which can be used as catalysts for various reactions. This compound is also relatively easy to synthesize and purify, making it a convenient compound for research purposes. However, one limitation of this compound is its potential toxicity, which must be taken into consideration when conducting experiments.
Future Directions
There are several future directions for research on (Z)-2-(4-(thiophen-2-yl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol. One direction is to further investigate its antitumor activity and explore its potential as a cancer therapeutic agent. Another direction is to develop new metal complexes of this compound and investigate their catalytic properties. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential interactions with biological molecules.
Conclusion:
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is needed to fully understand its potential applications and mechanisms of action.
Scientific Research Applications
(Z)-2-(4-(thiophen-2-yl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been investigated for its antitumor, antibacterial, and antifungal activities. In material science, this compound has been explored for its ability to form metal complexes, which can be used as catalysts for various reactions. In analytical chemistry, this compound has been utilized as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
2-[2-(2-methylphenyl)imino-4-thiophen-2-yl-1,3-thiazol-3-yl]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2OS2/c1-12-5-2-3-6-13(12)17-16-18(8-9-19)14(11-21-16)15-7-4-10-20-15/h2-7,10-11,19H,8-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEWKZWKFCRDGLS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N=C2N(C(=CS2)C3=CC=CS3)CCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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